3,5-Dimethylphenylmethyl acetate

• CAS No.: 5159-42-2
• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: (3,5-dimethylphenyl)methyl acetate
• InChI: InChI=1S/C11H14O2/c1-8-4-9(2)6-11(5-8)7-13-10(3)12/h4-6H,7H2,1-3H3
• InChI Key: OWPUBPCQWJIARX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)COC(=O)C)C

Description

3,5-Dimethylphenylmethyl acetate is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mesitylene (1 ml), t-butyl nitrite (1 mmol), N-hydroxyphthalimide (0.2 mmol), and acetic acid (1 ml) were placed in a flask and were stirred at 60° C. in an atmosphere of argon gas (1 atm=0.101 MPa) for 20 hours. The resulting reaction mixture was analyzed to find that 3,5-dimethylbenzaldehyde oxime, 3,5-dimethylbenzaldehyde, 3,5-dimethylbenzonitrile, and 3,5-dimethylphenylmethyl acetate were formed in yields of 61%, 3%, 4%, and less than 1%, respectively.